Cas no 1805396-89-7 (4-Amino-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-Amino-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805396-89-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4899644
• Update Time: 2025-07-02

4-Amino-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6-1-5(11)4(3-13)2-12-6/h1-2,13H,3H2,(H2,11,12)
• InChI Key： HYYWSGKNSYQMFB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)CO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(trifluoromethyl)pyridine-5-methanol

Introduction to 4-Amino-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805396-89-7)

4-Amino-2-(trifluoromethyl)pyridine-5-methanol, identified by its Chemical Abstracts Service (CAS) number 1805396-89-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with an amino group at the 4-position, a trifluoromethyl group at the 2-position, and a hydroxymethyl group at the 5-position. These structural elements contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This feature has made compounds containing the trifluoromethyl moiety widely prevalent in modern medicinal chemistry. The presence of both an amino and a hydroxymethyl group provides multiple sites for further functionalization, enabling the construction of complex molecular architectures essential for drug development.

In recent years, 4-amino-2-(trifluoromethyl)pyridine-5-methanol has garnered attention in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. One particularly compelling area of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effects of the amino and hydroxymethyl groups can be strategically leveraged to modulate binding interactions.

Recent studies have demonstrated the utility of 4-amino-2-(trifluoromethyl)pyridine-5-methanol in generating novel scaffolds for antiviral agents. The structural flexibility offered by this compound allows for the design of molecules that can disrupt viral replication cycles. For instance, modifications at the 3-position or 6-position of the pyridine ring can introduce additional pharmacophores that enhance antiviral activity while maintaining selectivity against host enzymes. Such modifications are often guided by computational modeling and high-throughput screening assays.

The hydroxymethyl group in 4-amino-2-(trifluoromethyl)pyridine-5-methanol serves as a versatile handle for further derivatization. It can be oxidized to form a carboxylic acid, reduced to an alcohol, or converted into an ether or ester through nucleophilic substitution reactions. This reactivity has been exploited in synthesizing prodrugs or conjugates designed for targeted delivery systems. Such strategies are increasingly important in oncology and immunotherapy, where specificity and efficacy are paramount.

The pharmaceutical industry has also explored derivatives of 4-amino-2-(trifluoromethyl)pyridine-5-methanol as precursors to central nervous system (CNS) drugs. The lipophilic nature imparted by the trifluoromethyl group facilitates blood-brain barrier penetration, while the basicity of the amino group allows for interaction with acidic CNS receptors or transporters. Researchers have synthesized analogs with improved pharmacokinetic profiles, aiming to enhance therapeutic outcomes for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In agrochemical research, 4-amino-2-(trifluoromethyl)pyridine-5-methanol has been utilized in developing novel pesticides and herbicides. The structural motifs present in this compound contribute to its bioactivity against pests by interfering with essential metabolic pathways. For example, derivatives have shown efficacy against insect pests by acting on their nervous systems or growth regulators. The sustainability of agrochemicals is increasingly prioritized, prompting efforts to design compounds that are both effective and environmentally benign.

The synthesis of 4-amino-2-(trifluoromethyl)pyridine-5-methanol itself presents interesting challenges due to its reactive functional groups. Multi-step synthetic routes often involve protecting group strategies to prevent unwanted side reactions. Advances in catalytic methods have enabled more efficient preparations, reducing costs and improving scalability for industrial applications. Continuous flow chemistry has also been explored as a means to enhance reaction control and yield.

Emerging applications of 4-amino-2-(trifluoromethyl)pyridine-5-methanol include its use as a building block in materials science. For instance, its incorporation into polymers can impart specific electronic or optical properties useful in organic electronics or photovoltaic devices. The ability to fine-tune these properties through molecular design makes this compound valuable beyond traditional pharmaceutical applications.

Future research directions may explore new synthetic methodologies that further streamline access to derivatives of 4-amino-2-(trifluoromethyl)pyridine-5-methanol while expanding its utility in drug discovery. Collaborative efforts between academia and industry could accelerate the translation of laboratory findings into clinical candidates. Additionally, computational approaches such as machine learning may aid in predicting novel bioactivities or optimizing existing structures based on large datasets.